Cas no 383130-81-2 (2-(3,4-dichlorophenyl)azepane)

2-(3,4-Dichlorophenyl)azepane is a substituted azepane derivative featuring a 3,4-dichlorophenyl moiety, which enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. The azepane ring provides conformational flexibility, while the dichlorophenyl group contributes to lipophilicity and binding affinity, making it useful in the development of bioactive compounds. Its well-defined structure allows for precise modifications in medicinal chemistry applications, particularly in targeting central nervous system (CNS) receptors or enzyme inhibitors. The compound’s stability and synthetic accessibility further support its utility in research and industrial-scale processes. Proper handling and storage under inert conditions are recommended to maintain its integrity.

2-(3,4-dichlorophenyl)azepane structure

Product Name:2-(3,4-dichlorophenyl)azepane

CAS No:383130-81-2

MF:C₁₂H₁₅Cl₂N

MW:244.160201311111

CID:1489084

PubChem ID:3507625

Update Time:2025-05-28

2-(3,4-dichlorophenyl)azepane Chemical and Physical Properties

Names and Identifiers

- 2-(3,4-dichlorophenyl)azepane
- 1H-azepine, 2-(3,4-dichlorophenyl)hexahydro-
- 383130-81-2
- EN300-1153311
- AKOS011833693
- Inchi： 1S/C12H15Cl2N/c13-10-6-5-9(8-11(10)14)12-4-2-1-3-7-15-12/h5-6,8,12,15H,1-4,7H2
- InChI Key： GCJBQLBLGXVIAK-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1CCCCCN1)Cl

Computed Properties

Exact Mass: 243.05835
Monoisotopic Mass: 243.058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 12Å²

Experimental Properties

Density: 1.172
Boiling Point: 334.5°C at 760 mmHg
Flash Point: 156.1°C
Refractive Index: 1.538
PSA: 12.03

2-(3,4-dichlorophenyl)azepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D650543-5mg	2-(3,4-Dichlorophenyl)Azepane	383130-81-2	5mg	$ 50.00	2022-06-05
TRC	D650543-10mg	2-(3,4-Dichlorophenyl)Azepane	383130-81-2	10mg	$ 70.00	2022-06-05
TRC	D650543-50mg	2-(3,4-Dichlorophenyl)Azepane	383130-81-2	50mg	$ 295.00	2022-06-05
Enamine	EN300-1153311-0.05g	2-(3,4-dichlorophenyl)azepane	383130-81-2	0.05g	$1091.0	2023-06-09
Enamine	EN300-1153311-0.1g	2-(3,4-dichlorophenyl)azepane	383130-81-2	0.1g	$1144.0	2023-06-09
Enamine	EN300-1153311-0.25g	2-(3,4-dichlorophenyl)azepane	383130-81-2	0.25g	$1196.0	2023-06-09
Enamine	EN300-1153311-0.5g	2-(3,4-dichlorophenyl)azepane	383130-81-2	0.5g	$1247.0	2023-06-09
Enamine	EN300-1153311-1.0g	2-(3,4-dichlorophenyl)azepane	383130-81-2	1g	$1299.0	2023-06-09
Enamine	EN300-1153311-2.5g	2-(3,4-dichlorophenyl)azepane	383130-81-2	2.5g	$2548.0	2023-06-09
Enamine	EN300-1153311-5.0g	2-(3,4-dichlorophenyl)azepane	383130-81-2	5g	$3770.0	2023-06-09